![molecular formula C17H14N2O6 B4542394 N-1,3-benzodioxol-5-yl-2-{[5-(2-furyl)-3-isoxazolyl]methoxy}acetamide](/img/structure/B4542394.png)
N-1,3-benzodioxol-5-yl-2-{[5-(2-furyl)-3-isoxazolyl]methoxy}acetamide
Description
"N-1,3-benzodioxol-5-yl-2-{[5-(2-furyl)-3-isoxazolyl]methoxy}acetamide" is a compound that falls within the broader class of functionally substituted benzoxazoles and benzothiazoles. These compounds are known for their significant pharmacological activities and are subjects of continuous research for their diverse applications.
Synthesis Analysis
The synthesis of compounds similar to "this compound" often involves the formation of benzoxazoles and benzothiazoles with specific substituents. For instance, Khodot and Rakitin (2022) described a method for synthesizing N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide, which shares structural similarities and could offer insights into the synthesis pathways for the compound (Khodot & Rakitin, 2022).
Molecular Structure Analysis
The molecular structure of these compounds is characterized by their planarity and specific substituents. For example, Bunev et al. (2013) studied a compound with a benzothiazol acetamide moiety, highlighting the planar structure and specific dihedral angles crucial for understanding the molecular configuration (Bunev et al., 2013).
Chemical Reactions and Properties
The chemical properties of benzoxazole and benzothiazole derivatives are influenced by their functional groups. For example, the study by Cohen et al. (1973) on N-[4-(5-nitro-2-furyl)-2-thiazolyl]acetamide, a structurally related compound, provides insights into the reactivity and potential chemical reactions of the compound (Cohen et al., 1973).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are pivotal in determining the compound's applicability in various fields. The study by Abdel‐Wahhab and El-Assal (1968) on the cyclisation of related compounds to form benzofuran derivatives can shed light on the physical properties of "this compound" (Abdel‐Wahhab & El-Assal, 1968).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and potential for forming derivatives, are fundamental for understanding the compound's behavior under different conditions. Research by Ramalingam et al. (2019) on the synthesis of related acetamide derivatives provides valuable information on these aspects (Ramalingam et al., 2019).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methoxy]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O6/c20-17(18-11-3-4-14-15(6-11)24-10-23-14)9-21-8-12-7-16(25-19-12)13-2-1-5-22-13/h1-7H,8-10H2,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMZBLLFONOFZBC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)COCC3=NOC(=C3)C4=CC=CO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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